Cas no 81472-46-0 (Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-)
81472-46-0 structure
Product Name:Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-
CAS No:81472-46-0
MF:C14H26O
MW:210.355644702911
CID:703876
PubChem ID:20257153
Update Time:2025-04-19
Bicyclo[2.2.2]octane-1-methanol, 4-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-
- (1-pentyl-4-bicyclo[2.2.2]octanyl)methanol
- 81472-46-0
- YZYMBDRBMFQEHQ-UHFFFAOYSA-N
- (4-pentylbicyclo[2.2.2]octan-1-yl)methanol
- SCHEMBL10880883
- DTXSID50604219
-
- Inchi: 1S/C14H26O/c1-2-3-4-5-13-6-9-14(12-15,10-7-13)11-8-13/h15H,2-12H2,1H3
- InChI Key: YZYMBDRBMFQEHQ-UHFFFAOYSA-N
- SMILES: OCC12CCC(CCCCC)(CC1)CC2
Computed Properties
- Exact Mass: 210.198365449g/mol
- Monoisotopic Mass: 210.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 20.2Ų
Bicyclo[2.2.2]octane-1-methanol, 4-pentyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
81472-46-0 (Bicyclo[2.2.2]octane-1-methanol, 4-pentyl-) Related Products
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- 6240-11-5(1-Adamantaneethanol)
- 5502-75-0(4-(propan-2-yl)cyclohexylmethanol)
- 100-49-2(Cyclohexanemethanol)
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